Cas no 103877-80-1 (2,5-Difluoro-4-methylbenzoic acid)

2,5-Difluoro-4-methylbenzoic acid structure
103877-80-1 structure
Product Name:2,5-Difluoro-4-methylbenzoic acid
CAS No:103877-80-1
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD08063230
CID:62422
PubChem ID:13657451
Update Time:2025-04-18

2,5-Difluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-4-methylbenzoic acid
    • C8H6F2O2
    • 2,4-DIFLUORO-D-PHENYLALANINE
    • 2,5-difluoro-4-methyl-benzoic acid
    • 4-methyl-2,5-difluorobenzoic acid
    • Benzoic acid,2,5-difluoro-4-methyl
    • Benzoic acid, 2,5-difluoro-4-Methyl-
    • AKOS005258848
    • 2,5-Difluoro-4-methylbenzoicacid
    • PWWMQUUDAAWEBK-UHFFFAOYSA-N
    • CS-W003466
    • CL4128
    • AM62239
    • SY030911
    • AC-3956
    • SCHEMBL365017
    • DTXSID20545983
    • 4,4-Bisnonyl-2,2-bipyridine
    • J-507332
    • 103877-80-1
    • GS-4103
    • EN300-104448
    • MFCD08063230
    • FT-0652619
    • Z1198176150
    • DTXCID00496767
    • MDL： MFCD08063230
    • Inchi： 1S/C8H6F2O2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H,11,12)
    • InChI Key： PWWMQUUDAAWEBK-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)O)C(=CC=1C)F

Computed Properties

  • Exact Mass: 172.03400
  • Monoisotopic Mass: 172.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 270.9±35.0 °C at 760 mmHg
  • Flash Point: 117.6±25.9 °C
  • Refractive Index: 1.511
  • PSA: 37.30000
  • LogP: 1.97140

2,5-Difluoro-4-methylbenzoic acid Security Information

2,5-Difluoro-4-methylbenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,5-Difluoro-4-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM162142-10g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 95+%
10g
 $112 2021-06-16
Chemenu
CM162142-25g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 95+%
25g
 $206 2021-06-16
Fluorochem
037160-1g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 96%
1g
 ￡14.00 2022-03-01
Fluorochem
037160-5g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 96%
5g
 ￡46.00 2022-03-01
Fluorochem
037160-10g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 96%
10g
 ￡78.00 2022-03-01
Fluorochem
037160-25g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 96%
25g
 ￡161.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
073967-5g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 95+%
5g
 4096.0CNY 2021-06-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
073967-1g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 95+%
1g
 1201.0CNY 2021-06-29
Alichem
A010010195-25g
2,5-Difluoro-4-methylbenzoic acid
 103877-80-1 97%
25g
 $174.33 2023-09-04
AstaTech
CL4128-1/G
2,5-DIFLUORO-4-METHYLBENZOIC ACID
 103877-80-1 97%
1g
 $10 2023-09-15

2,5-Difluoro-4-methylbenzoic acid Related Literature

Related Categories

103877-80-1 (2,5-Difluoro-4-methylbenzoic acid) Related Products

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited